Cas no 22418-67-3 (2,3,7-trimethyloct-6-enal)

• Product Name: 2,3,7-trimethyloct-6-enal
• CAS No: 22418-67-3
• Molecular Formula: C₁₁H₂₀O
• Molecular Weight: 168.276
• MDL: MFCD24674952
• CID: 2836564
• PubChem ID: 14872774

2,3,7-trimethyloct-6-enal Properties

Names and Identifiers

• 2,3,7-trimethyloct-6-enal
• SCHEMBL233123
• DTXSID60564875
• 22418-67-3
• EN300-220308
• 6-Octenal, 2,3,7-trimethyl-
• 2,3,7-TRIMETHYLOCT-6-ENAL

• MDL： MFCD24674952
• InChIKey： RQJWDOKNRPUUJN-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H20O/c1-9(2)6-5-7-10(3)11(4)8-12/h6,8,10-11H,5,7H2,1-4H3

Computed Properties

• Exact Mass: 168.151415257Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 168.151415257Da
• Heavy Atom Count: 12
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids